Cas no 921795-81-5 (2-(2-{(2-chlorophenyl)methylsulfanyl}-5-(hydroxymethyl)-1H-imidazol-1-yl)-N-cyclopropylacetamide)

• Product Name: 2-(2-{(2-chlorophenyl)methylsulfanyl}-5-(hydroxymethyl)-1H-imidazol-1-yl)-N-cyclopropylacetamide
• CAS No: 921795-81-5
• MF: C₁₆H₁₈ClN₃O₂S
• MW: 351.851021289825
• CID: 6127390
• PubChem ID: 18571040
• Update Time: 2025-10-21

2-(2-{(2-chlorophenyl)methylsulfanyl}-5-(hydroxymethyl)-1H-imidazol-1-yl)-N-cyclopropylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-{(2-chlorophenyl)methylsulfanyl}-5-(hydroxymethyl)-1H-imidazol-1-yl)-N-cyclopropylacetamide
• 2-[2-[(2-chlorophenyl)methylsulfanyl]-5-(hydroxymethyl)imidazol-1-yl]-N-cyclopropylacetamide
• 2-(2-((2-chlorobenzyl)thio)-5-(hydroxymethyl)-1H-imidazol-1-yl)-N-cyclopropylacetamide
• 2-(2-{[(2-chlorophenyl)methyl]sulfanyl}-5-(hydroxymethyl)-1H-imidazol-1-yl)-N-cyclopropylacetamide
• 921795-81-5
• F2258-0382
• SR-01000911477
• AKOS024632373
• SR-01000911477-1

• Inchi： 1S/C16H18ClN3O2S/c17-14-4-2-1-3-11(14)10-23-16-18-7-13(9-21)20(16)8-15(22)19-12-5-6-12/h1-4,7,12,21H,5-6,8-10H2,(H,19,22)
• InChI Key： VOFKBQRGSHGNEA-UHFFFAOYSA-N
• SMILES： C(NC1CC1)(=O)CN1C(SCC2=CC=CC=C2Cl)=NC=C1CO

Computed Properties

• Exact Mass: 351.0808257g/mol
• Monoisotopic Mass: 351.0808257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 92.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 2-(2-{(2-chlorophenyl)methylsulfanyl}-5-(hydroxymethyl)-1H-imidazol-1-yl)-N-cyclopropylacetamide

Compound CAS No. 921795-81-5: 2-(2-{(2-chlorophenyl)methylsulfanyl}-5-(hydroxymethyl)-1H-imidazol-1-yl)-N-cyclopropylacetamide

The compound with CAS No. 921795-81-5, named 2-(2-{(2-chlorophenyl)methylsulfanyl}-5-(hydroxymethyl)-1H-imidazol-1-yl)-N-cyclopropylacetamide, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound belongs to the class of imidazole derivatives, which are widely studied for their diverse biological activities. The structure of this molecule incorporates several functional groups, including a chlorophenyl methylsulfanyl group, a hydroxymethyl group, and a cyclopropyl acetamide moiety, which collectively contribute to its unique properties.

Recent studies have highlighted the importance of imidazole derivatives in drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents. The chlorophenyl methylsulfanyl group in this compound is known to enhance the molecule's stability and bioavailability, while the hydroxymethyl group introduces hydrophilic properties that may facilitate interactions with biological targets. Additionally, the cyclopropyl acetamide moiety is a promising feature for improving pharmacokinetic profiles, as cyclopropane rings are often associated with enhanced metabolic stability.

One of the most intriguing aspects of this compound is its potential as a kinase inhibitor. Kinases are critical enzymes involved in various cellular processes, and their dysregulation is implicated in numerous diseases, including cancer and inflammatory disorders. Preclinical studies have demonstrated that CAS No. 921795-81-5 exhibits selective inhibitory activity against specific kinases, suggesting its potential as a lead compound for drug development.

Moreover, the hydroxymethyl group in the molecule has been shown to participate in hydrogen bonding interactions, which are essential for binding to protein targets. This feature makes the compound a strong candidate for further optimization in medicinal chemistry programs. Researchers have also explored the possibility of modifying the cyclopropyl acetamide moiety to enhance its pharmacodynamic properties, such as increasing its half-life or improving its absorption profile.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitution and condensation reactions. The incorporation of the chlorophenyl methylsulfanyl group requires careful control of reaction conditions to ensure high yields and purity. Advanced techniques such as microwave-assisted synthesis have been employed to streamline the production process, making it more efficient and scalable.

The application of computational chemistry tools has further enhanced our understanding of this compound's properties. Molecular docking studies have revealed that CAS No. 921795-81-5 exhibits favorable binding affinities towards several therapeutic targets, including protein kinases and protease enzymes. These findings underscore its potential as a versatile tool in drug discovery.

Despite its promising attributes, further research is needed to fully elucidate the mechanism of action and safety profile of this compound. Ongoing studies aim to evaluate its efficacy in animal models of disease and assess its toxicity profile at various doses. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into a clinically relevant therapeutic agent.

In conclusion, CAS No. 921795-81-5, or 2-(2-{(2-chlorophenyl)methylsulfanyl}-5-(hydroxymethyl)-1H-imidazol-1-yl)-N-cyclopropylacetamide, represents a significant advancement in the field of medicinal chemistry. Its unique structural features and promising biological activities make it a valuable candidate for further exploration in drug discovery programs.